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Compound of Interest

Compound Name: Salnacedin

Cat. No.: B1681406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available technical information on

Salnacedin. The mechanism of action described herein is largely inferred from its structural

relationship to salicylic acid and salicylates, as direct experimental studies on Salnacedin's

specific interactions with cyclooxygenase enzymes and prostaglandin E2 synthesis are not

extensively available in the public domain.

Core Properties of Salnacedin
Salnacedin, with the CAS number 87573-01-1, is a compound known for its anti-inflammatory

and keratolytic properties.[1] Its chemical structure suggests a relationship to salicylates, a

well-known class of non-steroidal anti-inflammatory drugs (NSAIDs).

Physicochemical Properties
A compilation of the known physicochemical properties of Salnacedin is presented in Table 1.

This data is essential for formulation development, solubility studies, and analytical method

development.
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Property Value Source

CAS Number 87573-01-1 [2]

Molecular Formula C₁₂H₁₃NO₅S [3]

Molecular Weight 283.30 g/mol [1]

IUPAC Name

(2R)-2-acetamido-3-(2-

hydroxybenzoyl)sulfanylpropan

oic acid

N/A

Boiling Point 565.2 °C at 760 mmHg [3]

Solubility Soluble in DMSO N/A

Melting Point Not available N/A

Hypothesized Mechanism of Action
Based on its chemical structure, which features a salicylate moiety, Salnacedin is proposed to

exert its biological effects through two primary mechanisms: anti-inflammatory action via

inhibition of prostaglandin synthesis and keratolytic action by promoting the desquamation of

the stratum corneum.

Anti-inflammatory Action: Inhibition of Cyclooxygenase
(COX)
Salicylates are known to inhibit the cyclooxygenase (COX) enzymes, which are critical for the

synthesis of prostaglandins, key mediators of inflammation. It is hypothesized that Salnacedin,

as a salicylate derivative, follows this pathway to exert its anti-inflammatory effects.

The proposed signaling pathway for the anti-inflammatory action of Salnacedin is depicted

below.
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Topical Application of Salnacedin

Penetration into Stratum Corneum (SC)

Reduction of SC pH Dissolution of Intercellular Cement

Reduced Corneocyte Cohesion

Increased Desquamation
(Shedding of Skin Cells)

Keratolytic Effect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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